Cas no 119766-98-2 (Phenol,3,3'-(1,12-dodecanediyl)bis[5-methoxy-6-methyl-)

Phenol,3,3'-(1,12-dodecanediyl)bis[5-methoxy-6-methyl- is a bisphenolic compound featuring a dodecanediyl linker and methoxy-methyl substituents. Its extended alkyl chain enhances solubility in organic matrices, while the phenolic groups contribute to reactivity in polymerization or crosslinking applications. The methoxy and methyl substitutions provide steric and electronic modulation, influencing its antioxidant and stabilizing properties. This structure makes it suitable for use in high-performance resins, coatings, or as an intermediate in specialty chemical synthesis. Its balanced hydrophobicity and functional group accessibility offer advantages in tailored material design, particularly where controlled reactivity and thermal stability are required.

Phenol,3,3'-(1,12-dodecanediyl)bis[5-methoxy-6-methyl- structure

119766-98-2 structure

Product Name:Phenol,3,3'-(1,12-dodecanediyl)bis[5-methoxy-6-methyl-

CAS No:119766-98-2

MF:C₂₈H₄₂O₄

MW:442.630689144135

CID:176339

PubChem ID:128958

Update Time:2025-06-08

Phenol,3,3'-(1,12-dodecanediyl)bis[5-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

- 5-[12-(3-hydroxy-5-methoxy-4-methylphenyl)dodecyl]-3-methoxy-2-methylphenol
- maesol
- 1,12-Bis(3,3'-dihydroxy-4,4'-dimethyl-5,5'-dimethoxyphenyl)dodecane
- 3,3'-dodecane-1,12-diylbis(5-methoxy-6-methylphenol)
- Phenol, 3,3'-(1,12-dodecanediyl)bis(5-methoxy-6-methyl-
- AKOS040752914
- DTXSID00152578
- 1,12-bis(3-hydroxy-5-methoxy-4-methylphenyl)dodecane
- 119766-98-2
- Phenol,3,3'-(1,12-dodecanediyl)bis[5-methoxy-6-methyl-
- Inchi： 1S/C28H42O4/c1-21-25(29)17-23(19-27(21)31-3)15-13-11-9-7-5-6-8-10-12-14-16-24-18-26(30)22(2)28(20-24)32-4/h17-20,29-30H,5-16H2,1-4H3
- InChI Key： ZERGSFDWJKBKBQ-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C)C(=CC(=C1)CCCCCCCCCCCCC1C=C(C(C)=C(C=1)OC)O)O

Computed Properties

Exact Mass: 442.30846
Monoisotopic Mass: 442.30830982g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 32
Rotatable Bond Count: 15
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.5
Topological Polar Surface Area: 58.9Å²

Experimental Properties

PSA: 58.92

Phenol,3,3'-(1,12-dodecanediyl)bis[5-methoxy-6-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	T33162-5 mg	Maesol	119766-98-2	98%	5mg	￥ 7,000	2023-07-10
TargetMol Chemicals	T33162-5mg	Maesol	119766-98-2	98%	5mg	￥ 7000	2023-09-15
TargetMol Chemicals	T33162-25mg	Maesol	119766-98-2		25mg	￥ 10600	2024-07-19